Cas no 1351608-89-3 (N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1351608-89-3
• MF: C₁₆H₁₃F₆NO₄S
• MW: 429.334144353867
• CID: 6049209
• PubChem ID: 56765493
• Update Time: 2025-07-18

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• 1351608-89-3
• VU0536483-1
• N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide
• F6200-2307
• AKOS024538111

• Inchi： 1S/C16H13F6NO4S/c17-15(18,19)11-3-1-10(2-4-11)14(24)9-23-28(25,26)13-7-5-12(6-8-13)27-16(20,21)22/h1-8,14,23-24H,9H2
• InChI Key： OCWPNMVRTVJNHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC(C1C=CC(C(F)(F)F)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 429.04694804g/mol
• Monoisotopic Mass: 429.04694804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84Ų

Additional information on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

Research Briefing on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 1351608-89-3)

In recent years, the compound N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 1351608-89-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its trifluoromethyl and trifluoromethoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for therapeutic applications. The purpose of this research briefing is to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide involves a multi-step process that includes the introduction of the trifluoromethyl and trifluoromethoxy groups at specific positions on the benzene ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the structural integrity and purity of the synthesized product.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary in vitro assays have demonstrated its ability to modulate the activity of sulfonamide-sensitive targets, such as carbonic anhydrases and cyclooxygenases. These findings suggest potential applications in the treatment of conditions like glaucoma, epilepsy, and chronic inflammation. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

In addition to its enzyme inhibitory properties, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide has also shown promise as a lead compound in drug discovery. Its unique chemical structure allows for the exploration of structure-activity relationships (SAR) to optimize its pharmacological properties. Recent computational modeling studies have provided insights into the binding interactions between this compound and its biological targets, facilitating the design of more potent and selective derivatives.

Despite these promising findings, several challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate these findings into clinical applications.

In conclusion, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.